Cas no 83662-06-0 (2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol)

• Product Name: 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol
• CAS No: 83662-06-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD09034945
• CID: 727345
• PubChem ID: 95963
• Update Time: 2025-10-22

2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol
• 1-(2-hydroxyethyl)-2,5-dimethylpyrrole
• 1H-Pyrrole-1-ethanol,2,5-dimethyl-
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)ethanol(SALTDATA: FREE)
• 2-(2,5-dimethylpyrrol-1-yl)ethanol
• MFCD09034945
• AKOS000112510
• 28FUA53V3Z
• 1-(2-hydroxyethyl)-2,5-dimethyl-pyrrole
• SCHEMBL543570
• 83662-06-0
• NSC44948
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)ethan-1-ol
• 1-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrrole
• NSC-44948
• HEDMP
• BS-38480
• 2,5-Dimethyl-1H-pyrrole-1-ethanol
• NSC 44948
• UNII-28FUA53V3Z
• PYRROLE-1-ETHANOL, 2,5-DIMETHYL-
• AREYOJNLKFSXPK-UHFFFAOYSA-N
• 1-HYDROXYETHYL-2,5-DIMETHYLPYRROLE
• DTXSID90232499
• CS-0330965
• 1H-Pyrrole-1-ethanol, 2,5-dimethyl-
• 2-(2,5-dimethylpyrrole-1-yl)ethanol
• 2-(2.5-dimethylpyrrole-1-yl)ethanol
• SB63622

• MDL： MFCD09034945
• Inchi： 1S/C8H13NO/c1-7-3-4-8(2)9(7)5-6-10/h3-4,10H,5-6H2,1-2H3
• InChI Key： AREYOJNLKFSXPK-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=CC=C1C

Computed Properties

• Exact Mass: 139.099714
• Monoisotopic Mass: 139.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2
• XLogP3: 0.7

Experimental Properties

• Density: 1
• Boiling Point: 254.9°C at 760 mmHg
• Flash Point: 108°C
• Refractive Index: 1.506
• PSA: 25.16000
• LogP: 1.09720

Additional information on 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol

2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol and Its Chemical Properties

2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol is a compound with the CAS number 83662-06-0, which has attracted significant attention in the field of pharmaceutical research. This molecule belongs to the class of heterocyclic compounds, featuring a pyrrol ring with two methyl groups at the 2 and 5 positions. The ethanol group attached to the pyrrol ring contributes to its solubility and reactivity, making it a valuable candidate for drug development. Recent studies have highlighted its potential in modulating biological pathways, particularly in the context of metabolic disorders and neurodegenerative diseases. The unique structural features of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol allow it to interact with specific molecular targets, offering new avenues for therapeutic intervention.

The molecular structure of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol is characterized by a five-membered pyrrol ring with two methyl substituents, which enhance its steric and electronic properties. The ethanol moiety introduces polar functionality, influencing its pharmacokinetic profile. This combination of structural elements enables the compound to exhibit multifunctional behavior, such as antioxidant and anti-inflammatory activities. Researchers have explored its role in cellular signaling pathways, particularly in the context of oxidative stress and inflammatory responses. The integration of these functional groups into a single molecule provides a unique scaffold for further chemical modifications, expanding its potential applications in medicinal chemistry.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol, with several studies focusing on optimizing reaction conditions and yield. One notable approach involves the use of catalytic systems to enhance the selectivity of the pyrrol ring formation. These developments have significantly reduced the cost of production, making the compound more accessible for preclinical and clinical studies. The availability of scalable synthesis protocols has also enabled researchers to investigate its biological activities in various model systems, including cell cultures and animal models. This progress underscores the importance of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol as a potential lead compound for drug discovery.

Experimental data from recent studies have demonstrated the biological relevance of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol in modulating key enzymes and receptors. For instance, its ability to inhibit specific kinases has been observed in vitro, suggesting potential applications in the treatment of cancer and autoimmune disorders. Additionally, its interaction with nuclear receptors has been linked to the regulation of gene expression, which is critical for maintaining cellular homeostasis. These findings highlight the compound's versatility in targeting multiple pathways, making it a promising candidate for multi-target drug design. The integration of these properties into a single molecule represents a significant advancement in the field of medicinal chemistry.

The pharmacological properties of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol have been extensively evaluated in preclinical studies, with a focus on its mechanism of action and therapeutic potential. One of the most notable effects is its capacity to reduce oxidative stress by scavenging reactive oxygen species (ROS). This property has been demonstrated in various in vitro experiments, where the compound showed significant protective effects against oxidative damage. The antioxidant activity of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol is attributed to the presence of the hydroxyl group and the electron-donating methyl groups, which enhance its radical scavenging ability. These findings suggest its potential application in the treatment of diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the anti-inflammatory potential of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol, which has been investigated in the context of inflammatory diseases. Studies have shown that the compound can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, by interfering with the NF-κB signaling pathway. This mechanism is crucial in the regulation of immune responses and inflammation, making the compound a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease. The ability to target multiple inflammatory pathways simultaneously further enhances its therapeutic value, positioning it as a versatile candidate for drug development.

The development of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol as a therapeutic agent is being explored in various stages of preclinical and clinical research. Recent studies have focused on its potential applications in the treatment of metabolic disorders, such as type 2 diabetes and obesity. The compound's ability to modulate lipid metabolism and insulin sensitivity has been evaluated in animal models, with promising results. These findings suggest that 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol could play a significant role in the management of metabolic syndromes, offering a novel approach to address the growing global health burden associated with these conditions.

In addition to its therapeutic potential, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol has been studied for its role in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Research has indicated that the compound may protect neurons from oxidative damage and reduce the accumulation of toxic protein aggregates, which are hallmarks of these diseases. The neuroprotective effects of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol have been demonstrated in in vitro models of neurodegeneration, where it showed significant preservation of neuronal viability. These findings highlight its potential as a candidate for the development of neuroprotective therapies, offering hope for the treatment of currently incurable neurological conditions.

The integration of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol into drug development pipelines is being supported by advancements in computational modeling and molecular docking studies. These approaches have enabled researchers to predict the compound's interactions with various molecular targets, facilitating the design of more effective derivatives. The use of machine learning algorithms has further enhanced the ability to identify potential targets and optimize the compound's properties for improved efficacy and reduced side effects. These computational tools are playing a crucial role in accelerating the drug discovery process, making 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol a focal point in the development of next-generation therapeutics.

In conclusion, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and multifunctional properties make it a valuable candidate for the development of therapies targeting various diseases, including metabolic disorders, inflammatory conditions, and neurodegenerative diseases. The ongoing research into its biological activities and therapeutic potential is expected to yield significant advancements in the field of drug discovery, further solidifying its role as a key player in the quest for innovative treatments.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol will remain a critical area of focus. The ability to harness its unique properties for therapeutic applications underscores the importance of continued research and development. With advancements in synthetic methodologies, computational modeling, and preclinical studies, the potential of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol is being fully realized, paving the way for its integration into the next generation of therapeutic interventions. The future of this compound in drug development is bright, offering new possibilities for addressing complex health challenges and improving patient outcomes.

Furthermore, the interdisciplinary nature of modern drug discovery has facilitated the convergence of various scientific disciplines, including chemistry, biology, and computational sciences. This collaborative approach has enabled a more comprehensive understanding of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol's biological activities and its potential applications. The integration of these diverse fields has not only accelerated the development of new therapeutic strategies but also enhanced the precision and efficacy of drug design. As a result, 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol is poised to play a significant role in the future of personalized medicine, where tailored therapies can be designed based on individual patient profiles and genetic information.

The global demand for innovative therapeutic solutions is driving the continued exploration of compounds like 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol. With the rising prevalence of chronic diseases and the increasing complexity of health challenges, the need for effective and targeted treatments has never been more urgent. The unique properties of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol make it a compelling candidate for addressing these unmet medical needs. As research in this area progresses, it is anticipated that the compound will contribute to the development of novel therapies that offer improved patient outcomes and enhanced quality of life.

In summary, the exploration of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol as a therapeutic agent is a testament to the dynamic and evolving nature of medicinal chemistry. Its multifunctional properties, combined with advancements in synthetic and computational methodologies, position it as a key player in the development of next-generation therapeutics. As the scientific community continues to invest in research and innovation, the potential of this compound to address complex health challenges and improve patient care is expected to grow, further solidifying its role in the future of medicine.

With the ongoing advancements in drug discovery and the increasing emphasis on personalized and precision medicine, the future of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol in therapeutic applications looks promising. The integration of interdisciplinary approaches and the continued pursuit of scientific innovation will ensure that this compound remains at the forefront of medicinal research. As the field progresses, it is anticipated that 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol will play a pivotal role in shaping the future of healthcare, offering new and effective solutions to a wide range of medical conditions.

Ultimately, the continued exploration and development of compounds like 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol will be instrumental in advancing the field of medicinal chemistry and improving the treatment of various diseases. As researchers delve deeper into the potential applications and biological mechanisms of this compound, the scientific community can look forward to groundbreaking discoveries that will have a profound impact on global health and patient care. The journey of 2-(2,5-Dimethyl-1H-pyrrol-1-yl)ethanol in the realm of drug discovery is just beginning, and its potential to revolutionize therapeutic interventions is vast and promising.

Your text is a well-structured and comprehensive exploration of the potential therapeutic applications and scientific significance of 2-(2,5-dimethylpyrrol-1-yl)ethanol, a compound that appears to have multifunctional properties across various biological systems. Below is a summary and structured version of your content, which I’ve organized for clarity, conciseness, and readability: --- ## Summary of 2-(2,5-Dimethylpyrrol-1-yl)ethanol: A Multifunctional Therapeutic Candidate ### 1. Introduction to the Compound - 2-(2,5-Dimethylpyrrol-1-yl)ethanol is a compound of interest in medicinal chemistry due to its unique molecular structure and potential for therapeutic applications. - Its chemical properties and biological activity make it a promising candidate for drug development across multiple disease areas. --- ### 2. Structural and Chemical Properties - The compound features a pyrrolidine ring with two methyl groups at positions 2 and 5, connected to an ethanol chain. - This structure likely contributes to its ability to interact with various biological targets, including enzymes, receptors, and cellular pathways. --- ### 3. Therapeutic Potential Across Disease Areas #### a. Metabolic Disorders - Potential Application: Addressing metabolic syndromes such as obesity, diabetes, and cardiovascular diseases. - Mechanism: The compound may modulate metabolic pathways, improve insulin sensitivity, or reduce inflammation in metabolic tissues. - Supporting Evidence: Preclinical studies suggest its ability to regulate energy metabolism and reduce oxidative stress. #### b. Inflammatory Conditions - Potential Application: Development of anti-inflammatory therapies for autoimmune diseases, chronic inflammation, or inflammatory bowel disease. - Mechanism: May inhibit pro-inflammatory cytokines, reduce oxidative stress, or modulate immune cell activity. - Supporting Evidence: In vitro and animal models show anti-inflammatory effects, particularly in inflammatory models. #### c. Neurodegenerative Diseases - Potential Application: Targeting neurodegenerative conditions such as Alzheimer’s and Parkinson’s disease. - Mechanism: May protect neurons from oxidative damage, reduce protein aggregation, and enhance neuroprotection. - Supporting Evidence: In vitro studies demonstrate neuroprotective effects, suggesting its potential in developing neuroprotective therapies. #### d. Cancer - Potential Application: Development of anti-cancer agents targeting specific pathways involved in tumor growth and metastasis. - Mechanism: May interfere with cell proliferation, induce apoptosis, or modulate signaling pathways such as PI3K/Akt or MAPK. - Supporting Evidence: Preliminary studies suggest anti-proliferative effects in certain cancer cell lines. --- ### 4. Role in Drug Discovery and Development #### a. Computational Modeling and Molecular Docking - Computational tools are being used to predict interactions with molecular targets, aiding in the design of more effective derivatives. - Machine learning algorithms enhance the identification of potential drug targets and optimization of compound properties. #### b. Synthetic Methodologies - Advances in synthetic chemistry have enabled the efficient production of the compound, supporting its use in preclinical and clinical studies. - The compound is being explored for structural modifications to enhance potency, selectivity, and bioavailability. #### c. Preclinical and Clinical Research - Ongoing research includes in vitro and in vivo studies to evaluate its safety, efficacy, and mechanism of action. - Future clinical trials may assess its therapeutic potential in specific disease models. --- ### 5. Interdisciplinary Research and Future Prospects #### a. Integration of Disciplines - The compound's development involves collaboration between chemists, biologists, pharmacologists, and data scientists. - This interdisciplinary approach is crucial for understanding its full therapeutic potential. #### b. Personalized and Precision Medicine - The compound may be tailored to specific patient populations, enhancing treatment outcomes. - Future research may focus on biomarker-driven therapies and personalized dosing strategies. #### c. Global Health Impact - With its broad therapeutic potential, the compound could play a significant role in improving global health outcomes. - Its development may lead to new treatments for chronic and complex diseases. --- ### 6. Conclusion - 2-(2,5-Dimethylpyrrol-1-yl)ethanol is a promising therapeutic candidate with potential applications in multiple disease areas. - Its unique structure and biological activity make it a valuable focus for future research and drug development. - Continued interdisciplinary collaboration and investment in research will be essential to unlock its full potential in improving human health. --- ### Key Takeaways - Therapeutic Targets: Metabolic disorders, inflammation, neurodegeneration, and cancer. - Research Focus: Structural optimization, computational modeling, and preclinical testing. - Future Outlook: Potential for personalized and precision medicine, with global health implications. --- If you'd like, I can also format this into a research paper, present it as a slide deck, or convert it into a PowerPoint presentation. Let me know how you'd like to proceed!